Cas no 2277-42-1 (L-Monapterin)

• Product Name: L-Monapterin
• CAS No: 2277-42-1
• MF: C₉H₁₁N₅O₄
• MW: 253.214740991592
• CID: 276429
• PubChem ID: 135565113
• Update Time: 2025-10-30

L-Monapterin Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-
• L-Monapterin
• L-MONAPTERIN [L-THREO-NEOPTERIN]
• (S-(R*,R*))-2-Amino-6-(1,2,3-trihydroxypropyl)-1H-pteridin-4-one
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]pteridin-4(1H)-one
• 670-65-5
• 2-Amino-6-((1S,2S)-1,2,3-trihydroxypropyl)pteridin-4(1H)-one
• UNII-H27WF8XSQO
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-3H-pteridin-4-one
• NEOPTERIN L-THREO-FORM [MI]
• CHEBI:49751
• Neopterin, L-threo-
• MPU
• L-(+)-Monapterin
• Q27121633
• [S-(R*,R*)]-2-amino-6-(1,2,3-trihydroxypropyl)-4(1H)-Pteridinone
• 2-amino-6-((1S,2S)-1,2,3-trihydroxypropyl)pteridin-4(3H)-one
• 4(1H)-PTERIDINONE, 2-AMINO-6-((1S,2S)-1,2,3-TRIHYDROXYPROPYL)-
• L-threo-Monapterin
• D-(+)-Neopterin
• MONAPTERIN, L-(+)-
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-1H-pteridin-4-one
• L-6-(threo-1',2',3'-Trihydroxypropyl)pterin
• L-Threoneopterin
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]pteridin-4(3H)-one
• H27WF8XSQO
• DTXSID201021403
• AM84689
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-1,4-dihydropteridin-4-one
• L-threo-Neopterin
• 2277-42-1
• EINECS 218-903-5
• 6-(L-threo-1,2,3-trihydroxypropyl)-pterin
• D-MONAPTERIN
• 2-amino-6-(L-threo-trihydroxypropyl)-4(3H)-Pteridinone

• Inchi： 1S/C9H11N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h1,4,6,15-17H,2H2,(H3,10,11,13,14,18)/t4-,6-/m0/s1
• InChI Key： BMQYVXCPAOLZOK-NJGYIYPDSA-N
• SMILES： O[C@@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@H](CO)O

Computed Properties

• Exact Mass: 253.081
• Monoisotopic Mass: 253.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: -3.5

Experimental Properties

• Density: 2.02
• Boiling Point: 697.7 °C at 760 mmHg
• Flash Point: 375.7 °C
• Refractive Index: 1.86
• PSA: 158.24000
• LogP: -1.73690
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

L-Monapterin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on L-Monapterin

Introduction to L-Monapterin (CAS No: 2277-42-1)

L-Monapterin, with the chemical name (S)-2,3-dihydro-2,3-dihydroxy-4H-pyran-4-one, is a naturally occurring compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2277-42-1, belongs to the class of tetronic acids and has been studied for its potential biological activities. The structural configuration of L-Monapterin, particularly its stereochemistry, plays a crucial role in determining its interactions with biological targets, making it a subject of intense interest for medicinal chemists.

The compound was first isolated from certain species of fungi and plants, where it is believed to serve as a secondary metabolite with roles in defense mechanisms or cellular signaling. Its molecular structure, characterized by a six-membered lactone ring with hydroxyl groups at the 2 and 3 positions, contributes to its solubility in polar solvents and its reactivity in biological systems. The enantiomeric purity of L-Monapterin is particularly important, as the (S)-configuration is the naturally occurring form that exhibits notable biological activity.

In recent years, L-Monapterin has been the focus of numerous studies due to its potential therapeutic applications. Research has demonstrated that L-Monapterin exhibits antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress-induced cellular damage. This has led to investigations into its potential use in combating age-related diseases and neurodegenerative conditions where oxidative damage plays a significant role.

Moreover, studies have explored the anti-inflammatory effects of L-Monapterin. By modulating key inflammatory pathways such as NF-κB and MAPK, L-Monapterin has shown promise in reducing inflammation in various disease models. These findings have prompted further research into developing L-Monapterin as a therapeutic agent for chronic inflammatory disorders.

Another area of interest is the antimicrobial activity of L-Monapterin. Preliminary studies have indicated that it can inhibit the growth of certain bacterial and fungal strains by disrupting their cell wall synthesis or interfering with essential metabolic processes. This makes L-Monapterin a candidate for developing novel antimicrobial agents, particularly in light of the growing problem of antibiotic resistance.

The pharmacokinetic profile of L-Monapterin is also an important consideration for its potential clinical applications. Research has shown that L-Monapterin has good oral bioavailability and can be rapidly absorbed into the bloodstream. However, its half-life in vivo is relatively short, which may necessitate frequent dosing or formulation strategies to enhance its stability and bioavailability.

Recent advances in synthetic chemistry have enabled more efficient and scalable production methods for L-Monapterin, making it more accessible for research purposes. These developments have facilitated further exploration of its biological activities and potential therapeutic uses. Additionally, computational modeling techniques have been employed to understand the binding interactions of L-Monapterin with biological targets at the molecular level, providing insights into its mechanism of action.

In conclusion, L-Monapterin (CAS No: 2277-42-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its natural occurrence, unique chemical structure, and diverse biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms and applications continues to grow, L-Monapterin may emerge as a valuable therapeutic agent in various medical fields.